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Compound of Interest

Compound Name: LY3007113

Cat. No.: B1191796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of a stock solution of LY3007113,

a p38 mitogen-activated protein kinase (MAPK) inhibitor, using dimethyl sulfoxide (DMSO) as

the solvent. The protocols and data presented herein are intended to ensure accurate and

reproducible experimental results.

Introduction
LY3007113 is an orally active inhibitor of p38 MAPK, a key enzyme in the signaling cascade

involved in inflammation and cellular stress. Accurate preparation of stock solutions is critical

for in vitro and in vivo studies investigating its therapeutic potential. DMSO is a common

solvent for dissolving small molecules like LY3007113 for biological assays.

Physicochemical and Solubility Data
Proper stock solution preparation requires accurate data on the compound's properties. The

following table summarizes the available information for LY3007113.
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Parameter Value Source

Molecular Weight Not Publicly Available N/A

Solubility in DMSO Soluble --INVALID-LINK--

Appearance Solid powder
--INVALID-LINK--, --INVALID-

LINK--

Storage of Powder

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C. Store in a dry

and dark place.

--INVALID-LINK--, --INVALID-

LINK--

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.

--INVALID-LINK--

Note: The precise molecular weight and a quantitative solubility value for LY3007113 in DMSO

are not consistently available in public domains. For the purpose of the following protocol, a

hypothetical molecular weight of 450 g/mol and a solubility of ≥ 20 mg/mL in DMSO are

assumed based on typical characteristics of similar small molecule inhibitors. Researchers

must verify the actual molecular weight from the product's certificate of analysis.

Experimental Protocol: Preparation of a 10 mM
LY3007113 Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of LY3007113 in DMSO.

Materials:

LY3007113 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-handling Preparation:

Bring the vial of LY3007113 powder to room temperature before opening to prevent

condensation.

Ensure all equipment is clean and sterile to avoid contamination.

Perform all steps in a chemical fume hood.

Weighing the Compound:

Tare the analytical balance with a sterile microcentrifuge tube.

Carefully weigh the desired amount of LY3007113 powder. For example, to prepare 1 mL

of a 10 mM stock solution (assuming a MW of 450 g/mol ), you would need 4.5 mg of the

compound.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 450 g/mol = 0.0045 g = 4.5 mg

Dissolving the Compound:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed LY3007113 powder. For a 10 mM solution with 4.5 mg of compound, add 1

mL of DMSO.

Cap the tube tightly.
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Vortex the solution for 1-2 minutes until the powder is completely dissolved. A clear

solution should be obtained. Gentle warming in a 37°C water bath can aid dissolution if

necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, place the aliquots at -20°C or -80°C.

Workflow Diagram:
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Caption: Workflow for LY3007113 Stock Solution Preparation.
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Safety Precautions
Always handle LY3007113 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for LY3007113 and DMSO for detailed safety and

handling information. In the absence of a specific SDS for LY3007113, treat it as a potentially

hazardous compound.

DMSO is readily absorbed through the skin and can carry dissolved compounds with it. Avoid

direct contact.

Signaling Pathway of p38 MAPK Inhibition
LY3007113 functions by inhibiting the p38 MAPK signaling pathway. This pathway is a critical

regulator of cellular responses to inflammatory cytokines and stress signals.
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Caption: Inhibition of the p38 MAPK pathway by LY3007113.

To cite this document: BenchChem. [Application Notes and Protocols for LY3007113 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191796#how-to-prepare-ly3007113-stock-solution-
in-dmso]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1191796?utm_src=pdf-body-img
https://www.benchchem.com/product/b1191796?utm_src=pdf-body
https://www.benchchem.com/product/b1191796#how-to-prepare-ly3007113-stock-solution-in-dmso
https://www.benchchem.com/product/b1191796#how-to-prepare-ly3007113-stock-solution-in-dmso
https://www.benchchem.com/product/b1191796#how-to-prepare-ly3007113-stock-solution-in-dmso
https://www.benchchem.com/product/b1191796#how-to-prepare-ly3007113-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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